Ethyl 6-oxo-2-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylate

• IUPAC Name: ethyl 6-oxo-2-(trifluoromethyl)-1H-pyridine-3-carboxylate
• InChI: InChI=1S/C9H8F3NO3/c1-2-16-8(15)5-3-4-6(14)13-7(5)9(10,11)12/h3-4H,2H2,1H3,(H,13,14)
• InChI Key: BJUODISIAKOSHO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)C=C1)C(F)(F)F
• Molecular Formula: C9H8F3NO3
• DSSTOX Substance ID: DTXSID80593228
• Molecular Weight: 235.16 g/mol
• CAS No.: 194673-13-7

Description

Ethyl 6-oxo-2-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylate is a useful research compound. Its molecular formula is C9H8F3NO3 and its molecular weight is 235.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Ethyl 6-oxo-2-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylate is a significant compound in the synthesis of various heterocyclic compounds. For instance, it has been used in the synthesis of pyrano[4,3-b]pyrans and pyridine derivatives. This is evidenced by a study that developed a one-pot synthesis of trifluoromethylated pyrano[4,3-b]pyrans using related compounds, demonstrating the compound's utility in creating fluorinated fused heterocyclic compounds (Wang et al., 2012).

Organic Chemistry and Catalysis

The compound has applications in organic chemistry, particularly in reactions involving condensation and catalysis. A study that synthesized various pyridine carboxylates, including derivatives of the compound , showed its versatility in organic synthesis (Usachev, Bizenkov, & Sosnovskikh, 2007). Additionally, its use in reactions involving aminomethinylation further highlights its role in synthesizing complex organic molecules (Balogh, Hermecz, Simon, & Pusztay, 2009).

Pharmaceutical and Medicinal Chemistry

Structural and Crystallographic Studies

In crystallography, the compound's structural characteristics have been studied. For example, a crystallographic study explored its solid-state conformation, which can be crucial for understanding its interactions in various chemical processes (Orsini, Benetollo, Bombieri, & Mosti, 1990).

Mechanism of Action

Target of Action

Similar compounds have been studied for their neuroprotective and anti-neuroinflammatory properties .

Mode of Action

It’s suggested that similar compounds may work through the inhibition of er stress, apoptosis, and the nf-kb inflammatory pathway .

Biochemical Pathways

The compound may affect the ER stress pathway and the NF-kB inflammatory pathway . These pathways play crucial roles in cellular stress responses and inflammation, respectively .

Result of Action

Similar compounds have shown promising neuroprotective and anti-inflammatory properties .

Synthesis routes and methods

Procedure details

To a suspension of 1,4,5,6-tetrahydro-6-oxo-2-(trifluoromethyl)-3-pyridinecarboxylic acid ethyl ester (136.15 g, 0.57 mol) in tetrachloromethane (450 mL) was added N-bromosuccinimide (113 g, 0.60 mol). The temperature was slowly raised with stirring to 70° C. and reflux temperature was maintained for 20 h. The mixture was cooled and extracted with water (1000 mL) and dichlormethane (1000 mL). The water phase was extracted twice more with dichloromethane (2×500 mL) and the dichloromethane phases washed with water (2×1000 mL) and dried with MgSO4. Removal of the solvents yielded the title compound (153.4 g), which was used without further purification in the next reaction.